REACTION_CXSMILES
|
[CH2:1]([Li])[CH2:2][CH2:3][CH3:4].Br[C:7]1[CH:19]=[CH:18][C:17]2[C:16]3[C:11](=[CH:12][CH:13]=[CH:14][CH:15]=3)[C:10]3([C:31]4[CH:30]=[CH:29][CH:28]=[CH:27][C:26]=4[C:25]4[C:20]3=[CH:21][CH:22]=[CH:23][CH:24]=4)[C:9]=2[CH:8]=1.[S:32](Cl)(Cl)=[O:33].O>C1COCC1>[CH:1]1[C:31]2[C:10]3([C:9]4[CH:8]=[CH:7][CH:19]=[CH:18][C:17]=4[C:16]4[C:11]3=[CH:12][CH:13]=[CH:14][CH:15]=4)[C:20]3[C:25](=[CH:24][CH:23]=[CH:22][CH:21]=3)[C:26]=2[CH:4]=[CH:3][C:2]=1[S:32]([C:7]1[CH:8]=[CH:9][C:17]2[C:16]3[C:11](=[CH:12][CH:13]=[CH:14][CH:15]=3)[C:10]3([C:31]4[CH:30]=[CH:29][CH:28]=[CH:27][C:26]=4[C:25]4[C:20]3=[CH:21][CH:22]=[CH:23][CH:24]=4)[C:18]=2[CH:19]=1)=[O:33]
|
Name
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|
Quantity
|
110 mL
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Type
|
reactant
|
Smiles
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C(CCC)[Li]
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Name
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|
Quantity
|
98.8 g
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Type
|
reactant
|
Smiles
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BrC1=CC=2C3(C4=CC=CC=C4C2C=C1)C1=CC=CC=C1C=1C=CC=CC13
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Name
|
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Quantity
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1500 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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7.2 mL
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Name
|
|
Quantity
|
300 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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25 mL
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Type
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reactant
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Smiles
|
O
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at −78° C. for 3 h
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Rate
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UNSPECIFIED
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RPM
|
0
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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did not rise above −65° C
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Type
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STIRRING
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Details
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subsequently stirred at −78° C. for a further 3 h
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Duration
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3 h
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Type
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TEMPERATURE
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Details
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After the reaction mixture had been warmed to room temperature
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Type
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CONCENTRATION
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Details
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concentrated to dryness under reduced pressure
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Type
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CUSTOM
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Details
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500 ml of water, and the organic phase was removed
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Type
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WASH
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Details
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washed once more with 500 ml of water
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Type
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DRY_WITH_MATERIAL
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Details
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subsequently dried over magnesium sulfate
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Type
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CUSTOM
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Details
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was recrystallized five times from dioxane (1 g/ml)
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Type
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CUSTOM
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Details
|
sublimed under high vacuum (T=370° C., p=5×10−5 mbar)
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Type
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CUSTOM
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Details
|
The yield at a purity of >99.9% by HPLC
|
Reaction Time |
3 h |
Name
|
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Type
|
|
Smiles
|
C1=C(C=CC=2C3=CC=CC=C3C3(C12)C1=CC=CC=C1C=1C=CC=CC13)S(=O)C1=CC=3C2(C4=CC=CC=C4C3C=C1)C1=CC=CC=C1C=1C=CC=CC12
|
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |